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Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: PKUMDL-LC-101-D04, also known as GPX4-Activator-1d4, is an allosteric

activator of glutathione peroxidase 4 (GPX4) that has shown potential in inhibiting ferroptosis

and inflammation.[1] Proper handling and long-term storage of this compound are critical to

ensure its stability, purity, and performance in experimental settings. These application notes

provide detailed guidelines and protocols for the long-term storage and stability assessment of

PKUMDL-LC-101-D04.

Recommended Long-Term Storage Conditions
To maintain the integrity of PKUMDL-LC-101-D04, it is essential to adhere to the following

storage conditions. The compound can be stored as a solid or in a solvent, with different

recommendations for each form.

Data Presentation: Storage Recommendations

The following table summarizes the recommended long-term storage conditions for PKUMDL-
LC-101-D04.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3026041?utm_src=pdf-interest
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.medchemexpress.com/pkumdl-lc-101-d04.html
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.benchchem.com/product/b3026041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration
Additional
Requirements

Crystalline Solid -20°C ≥ 4 years[2]
Sealed container,

away from moisture[1]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months[1]

Sealed container,

away from moisture[1]

In Solvent (e.g.,

DMSO)
-20°C Up to 1 month[1]

Sealed container,

away from moisture[1]

Note on Shipping: PKUMDL-LC-101-D04 is typically shipped at room temperature in the

continental US, but shipping conditions may vary for other locations.[1][2]

Experimental Protocols: Stability Assessment of
PKUMDL-LC-101-D04
To ensure the long-term stability and quality of PKUMDL-LC-101-D04, a comprehensive

stability testing protocol is recommended. The following protocol outlines a method for

assessing the stability of the compound under various conditions.

Objective: To evaluate the stability of PKUMDL-LC-101-D04 over time under recommended

storage conditions.

Materials:

PKUMDL-LC-101-D04 (crystalline solid)

High-purity solvent (e.g., DMSO, HPLC-grade)

Vials (amber glass, screw-cap)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Mass

Spectrometer (MS) detector
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Calibrated pipettes

Temperature and humidity-controlled storage chambers (-20°C and -80°C)

Methodology:

Sample Preparation:

Accurately weigh a predetermined amount of PKUMDL-LC-101-D04 solid into multiple

amber glass vials.

For solvent stability testing, prepare a stock solution of a known concentration (e.g., 10

mM in DMSO). Aliquot the stock solution into multiple amber glass vials.

Seal all vials tightly.

Initial Analysis (Time Zero):

Analyze a freshly prepared sample of PKUMDL-LC-101-D04 using a validated HPLC

method to determine its initial purity and chromatographic profile. This will serve as the

baseline.

Record the peak area and retention time of the main compound peak.

Storage:

Place the vials of solid compound and stock solution aliquots in the designated

temperature-controlled chambers (-20°C and -80°C).

Time-Point Analysis:

At specified time points (e.g., 1, 3, 6, 12, 24, 36, and 48 months for the solid; 1, 2, 3, and 6

months for the solution), retrieve one vial from each storage condition.

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Prepare the sample for HPLC analysis in the same manner as the initial analysis.
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Analyze the sample using the same HPLC method.

Data Analysis:

Compare the chromatograms from each time point to the baseline (Time Zero)

chromatogram.

Calculate the purity of PKUMDL-LC-101-D04 at each time point.

Identify and quantify any degradation products.

A significant decrease in the main peak area or the appearance of new peaks indicates

degradation.

Visualizations
Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the long-term stability of PKUMDL-LC-101-D04.

Logical Relationship: Decision Tree for Optimal Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

